1-cyclohexyl-5-(4-isopropylbenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione

• IUPAC Name: (5Z)-1-cyclohexyl-5-[(4-propan-2-ylphenyl)methylidene]-1,3-diazinane-2,4,6-trione
• InChI: InChI=1S/C20H24N2O3/c1-13(2)15-10-8-14(9-11-15)12-17-18(23)21-20(25)22(19(17)24)16-6-4-3-5-7-16/h8-13,16H,3-7H2,1-2H3,(H,21,23,25)/b17-12-
• InChI Key: UMDUVXFLNKMQSQ-ATVHPVEESA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C=C2C(=O)NC(=O)N(C2=O)C3CCCCC3
• Isomeric SMILES: CC(C)C1=CC=C(C=C1)/C=C\2/C(=O)NC(=O)N(C2=O)C3CCCCC3
• Molecular Formula: C20H24N2O3
• Molecular Weight: 340.4 g/mol

Description

1-cyclohexyl-5-(4-isopropylbenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione, also known as CHIR-99021, is a potent and selective inhibitor of glycogen synthase kinase-3 (GSK-3) that has been extensively studied for its potential therapeutic applications in various diseases.

Mechanism of Action

1-cyclohexyl-5-(4-isopropylbenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione inhibits GSK-3 by binding to the ATP-binding site of the enzyme, thereby preventing its phosphorylation and subsequent activation. This leads to the accumulation of β-catenin, a key downstream effector of GSK-3, which promotes cell survival and proliferation. 1-cyclohexyl-5-(4-isopropylbenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione also inhibits the phosphorylation of tau protein, a key component of neurofibrillary tangles in Alzheimer's disease, and has been shown to improve cognitive function in animal models of the disease.
Biochemical and Physiological Effects:
1-cyclohexyl-5-(4-isopropylbenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione has been shown to have various biochemical and physiological effects in different cell types and animal models. It promotes cell survival and proliferation in embryonic stem cells and iPSCs, enhances neuronal differentiation and survival in neural stem cells, and improves insulin sensitivity and glucose metabolism in adipocytes and hepatocytes. 1-cyclohexyl-5-(4-isopropylbenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione has also been shown to improve cognitive function and reduce neuroinflammation in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the major advantages of 1-cyclohexyl-5-(4-isopropylbenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione is its high potency and selectivity for GSK-3, which allows for precise modulation of the enzyme's activity. It is also relatively stable and easy to handle in the laboratory. However, 1-cyclohexyl-5-(4-isopropylbenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione has some limitations for lab experiments, such as its high cost and limited solubility in aqueous solutions. It also has some off-target effects at high concentrations, which may complicate the interpretation of experimental results.

Future Directions

There are several future directions for the research and development of 1-cyclohexyl-5-(4-isopropylbenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione. One area of interest is the identification of new targets and pathways that are regulated by GSK-3 inhibition, which may have therapeutic implications for various diseases. Another area of interest is the optimization of the chemical structure and pharmacokinetic properties of 1-cyclohexyl-5-(4-isopropylbenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione to improve its efficacy and safety in clinical settings. Finally, the development of new methods for the delivery of 1-cyclohexyl-5-(4-isopropylbenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione to specific tissues and organs may enhance its therapeutic potential in various diseases.

Synthesis Methods

1-cyclohexyl-5-(4-isopropylbenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione can be synthesized using a multi-step process that involves the reaction of 2-aminopyrimidine with cyclohexanone, followed by the reaction with 4-isopropylbenzaldehyde and subsequent cyclization to form the pyrimidinetrione ring. The final step involves the reaction with 4-fluorobenzyl bromide to obtain the desired product. The synthesis method has been optimized for high yield and purity, and the resulting compound has been extensively characterized using various analytical techniques.

Scientific Research Applications

1-cyclohexyl-5-(4-isopropylbenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione has been widely used in scientific research for its ability to inhibit GSK-3, a key regulator of various cellular processes such as glycogen metabolism, cell cycle progression, and gene expression. The inhibition of GSK-3 by 1-cyclohexyl-5-(4-isopropylbenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione has been shown to promote cell survival and proliferation, enhance neuronal differentiation, and improve insulin sensitivity. 1-cyclohexyl-5-(4-isopropylbenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione has also been used to generate induced pluripotent stem cells (iPSCs) from somatic cells, which has significant implications for regenerative medicine and disease modeling.